Cas no 1185304-70-4 (5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride)

• Product Name: 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride
• CAS No: 1185304-70-4
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• MDL: MFCD12028208
• CID: 4684176
• Update Time: 2025-10-29

5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride
• 1H,3H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidine-2,4-dione hydrochloride
• 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride

• MDL： MFCD12028208
• Inchi： 1S/C7H9N3O2.ClH/c11-6-4-1-2-8-3-5(4)9-7(12)10-6;/h8H,1-3H2,(H2,9,10,11,12);1H
• InChI Key： GFPQSICRFBUVLZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(CNCC2)NC(N1)=O

Computed Properties

• Exact Mass: 203.046
• Monoisotopic Mass: 203.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2

Additional information on 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride

Comprehensive Overview of 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride (CAS No. 1185304-70-4)

5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride (CAS No. 1185304-70-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic compound belongs to the pyrimidine family, which is widely recognized for its role in drug development and therapeutic applications. The hydrochloride salt form enhances its solubility, making it a preferred choice for experimental and industrial applications.

In recent years, the demand for pyrimidine derivatives has surged due to their potential in treating various medical conditions. Researchers are particularly interested in 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride for its structural similarity to naturally occurring nucleotides, which allows it to interact with biological targets such as enzymes and receptors. This compound is often explored in the context of central nervous system (CNS) disorders, metabolic diseases, and cancer research, aligning with current trends in precision medicine and personalized therapies.

The synthesis of CAS No. 1185304-70-4 involves multi-step organic reactions, including cyclization and hydrogenation, to achieve the desired tetrahydropyrido-pyrimidine core. Its purity and stability are critical for reproducible results in both in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards for pharmaceutical intermediates.

One of the most frequently asked questions about 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride revolves around its mechanism of action. Preliminary studies suggest that it may modulate enzyme activity or signal transduction pathways, though further research is needed to elucidate its full pharmacological profile. This aligns with the growing interest in small-molecule inhibitors and allosteric modulators as potential therapeutics.

From an industrial perspective, CAS No. 1185304-70-4 is often sourced by pharmaceutical companies and research institutions specializing in medicinal chemistry and drug discovery. Its applications extend to high-throughput screening and structure-activity relationship (SAR) studies, where it serves as a scaffold for designing novel bioactive molecules. The compound's versatility also makes it a candidate for combinatorial chemistry libraries, which are essential for accelerating drug development pipelines.

Environmental and safety considerations are paramount when handling 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure. This reflects the broader industry focus on green chemistry and sustainable research practices.

In summary, 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione hydrochloride (CAS No. 1185304-70-4) represents a promising avenue for scientific exploration, bridging the gap between chemical synthesis and therapeutic innovation. Its relevance to contemporary research themes, such as targeted therapy and biomolecular interactions, ensures its continued prominence in the scientific community.